Cas no 7339-87-9 (4-Hydroxyphenylacetaldehyde, approximately ~15% wt/vol in Ethyl Acetate)

• Product Name: 4-Hydroxyphenylacetaldehyde, approximately ~15% wt/vol in Ethyl Acetate
• CAS No: 7339-87-9
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 563304
• PubChem ID: 440113
• Update Time: 2025-10-28

4-Hydroxyphenylacetaldehyde, approximately ~15% wt/vol in Ethyl Acetate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxyphenyl)acetaldehyde
• 4-HYDROXYPHENYLACETALDEHYDE
• Benzeneacetaldehyde,4-hydroxy-
• Benzeneacetaldehyde,4-hydroxy
• HYDRPHENYLAC-CPD
• p-Hydroxyphenylacetaldehyde
• pOH-Ph-CH2CHO
• DTXSID00223631
• AKOS004120647
• 2-(4-HYDROXYPHENYL)ETHANAL
• 4-hydroxyphenyl acetaldehyde
• GTPL6635
• 7339-87-9
• J-506016
• MFCD03411043
• Q9552908
• CHEBI:15621
• PD049641
• FT-0669947
• 2-(4-hydroxyphenyl)-acetaldehyde
• 4-Hydroxyphenylacetaldehyde, approximately ~15per cent by weight in Ethyl Acetate
• HDJ7B4KB3X
• C03765
• SCHEMBL105690
• HPAL
• 4-hydoxyphenylacetaldehyde
• (4-Hydroxy-phenyl)-acetaldehyde
• Benzeneacetaldehyde, 4-hydroxy-
• 4-Hydroxyphenylacetaldehyde, approximately ~15% wt/vol in Ethyl Acetate
• UNII-HDJ7B4KB3X
• NS00116187
• A930614
• (4-hydroxyphenyl)acetaldehyde

• MDL： MFCD03411043
• Inchi： 1S/C8H8O2/c9-6-5-7-1-3-8(10)4-2-7/h1-4,6,10H,5H2
• InChI Key： IPRPPFIAVHPVJH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC=O

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118 ºC
• Boiling Point: 281.4±15.0 ºC (760 Torr),
• Flash Point: 117.9±13.0 ºC,
• Solubility: Slightly soluble (5.4 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.13360

4-Hydroxyphenylacetaldehyde, approximately ~15% wt/vol in Ethyl Acetate Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 4-Hydroxyphenylacetaldehyde, approximately ~15% wt/vol in Ethyl Acetate

4-Hydroxyphenylacetaldehyde: A Comprehensive Overview

4-Hydroxyphenylacetaldehyde (CAS No. 7339-87-9) is a versatile organic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This compound, often referred to as 4-hydroxyphenylacetaldehyde, is a derivative of hydroxycinnamaldehyde and is commonly used in the food, fragrance, and pharmaceutical sectors. Its ability to dissolve in solvents like ethyl acetate makes it highly suitable for formulation in products requiring controlled release or specific solubility profiles.

Recent advancements in the synthesis and application of 4-hydroxyphenylacetaldehyde have further highlighted its potential in modern chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, such as antioxidants and anti-inflammatory agents. For instance, studies published in the *Journal of Natural Products* have demonstrated its efficacy in modulating cellular responses, making it a promising candidate for drug development.

The structure of 4-hydroxyphenylacetaldehyde consists of a benzene ring substituted with a hydroxyl group at the para position and an acetaldehyde moiety. This arrangement imparts unique electronic properties, enabling it to participate in various chemical reactions. Its reactivity has been exploited in the synthesis of complex molecules, including natural product analogs and synthetic polymers.

In the fragrance industry, 4-hydroxyphenylacetaldehyde is valued for its pleasant aroma, which contributes to the creation of floral and woody accords. Its use in perfumery has been enhanced by recent innovations in scent delivery systems, such as microencapsulation, which allow for prolonged fragrance release. This has made it a popular choice among perfumers seeking to create long-lasting and nuanced fragrances.

The pharmaceutical industry has also benefited from the properties of 4-hydroxyphenylacetaldehyde. Studies have shown that it exhibits potential anti-cancer activity by inducing apoptosis in cancer cells while sparing normal cells. This selective toxicity makes it a candidate for targeted drug delivery systems. Additionally, its role as a chiral building block has facilitated the synthesis of enantiomerically pure compounds, which are crucial for developing effective pharmaceuticals.

From an environmental perspective, the biodegradability of 4-hydroxyphenylacetaldehyde has been studied extensively. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, making it an eco-friendly alternative to more persistent chemicals. This aligns with current sustainability trends and regulatory requirements for environmentally benign chemical use.

In conclusion, 4-hydroxyphenylacetaldehyde (CAS No. 7339-87-9) stands out as a multifaceted compound with applications across diverse industries. Its chemical versatility, combined with recent research advancements, positions it as a key player in future innovations. Whether in fragrance creation, drug development, or sustainable chemistry practices, this compound continues to demonstrate its value as a cornerstone of modern chemical science.